Cas no 2229385-58-2 (2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile)

• Product Name: 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile
• CAS No: 2229385-58-2
• MF: C₈H₇ClF₃N₃
• MW: 237.609490633011
• CID: 6168727
• PubChem ID: 165650478
• Update Time: 2025-05-20

2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile
• 2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile
• 2229385-58-2
• EN300-1960699

• Inchi： 1S/C8H7ClF3N3/c1-4(3-13)5-6(8(10,11)12)14-15(2)7(5)9/h4H,1-2H3
• InChI Key： OHXUYJITWASCAH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(C#N)C

Computed Properties

• Exact Mass: 237.0280594g/mol
• Monoisotopic Mass: 237.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile

2-5-Chloro-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylpropanenitrile: A Comprehensive Overview

2-5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile, commonly referred to by its CAS number 2229385-58-2, is a highly specialized organic compound with significant applications in the fields of agrochemicals and pharmaceuticals. This compound belongs to the class of pyrazole derivatives, which are known for their versatile chemical properties and wide-ranging biological activities. The structure of this compound is characterized by a pyrazole ring system substituted with chlorine, methyl, and trifluoromethyl groups, along with a nitrile functional group attached to the propanenitrile chain. These substituents contribute to its unique chemical reactivity and biological efficacy.

The synthesis of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanenitrile involves a series of carefully designed organic reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for both research and industrial applications. The use of microwave-assisted synthesis and continuous flow reactors has further enhanced the precision and yield of the synthesis process.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against various enzymes and receptors associated with diseases such as cancer, inflammation, and infectious disorders. For instance, studies have shown that it exhibits strong inhibitory activity against histone deacetylases (HDACs), which are key targets in epigenetic therapy. Additionally, it has been reported to act as a selective antagonist for certain G-protein coupled receptors (GPCRs), making it a promising candidate for drug development.

The agricultural sector has also benefited from the properties of 2229385-58-2. It has been identified as an effective herbicide with high selectivity towards certain crop pests. Recent field trials have highlighted its ability to control invasive weed species without adversely affecting crop health or soil quality. This dual functionality—simultaneously acting as a herbicide and a potential therapeutic agent—underscores its versatility and underscores its importance in modern agriculture and medicine.

From an environmental perspective, the degradation pathways of this compound have been extensively studied to ensure minimal ecological impact. Research indicates that it undergoes rapid biodegradation under aerobic conditions, reducing the risk of bioaccumulation in aquatic systems. Furthermore, its low toxicity profile makes it a safer alternative to traditional agrochemicals and pharmaceutical agents.

In conclusion, 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-Ylpropanenitrile, with its unique chemical structure and diverse biological activities, represents a significant advancement in the field of organic chemistry. Its applications span across multiple industries, from agriculture to pharmaceuticals, making it a compound of considerable interest for both academic research and industrial development.